Cas no 1018144-12-1 (6-Methyl1,2,4triazolo1,5-apyrimidine-2-carboxylic Acid)

• Product Name: 6-Methyl1,2,4triazolo1,5-apyrimidine-2-carboxylic Acid
• CAS No: 1018144-12-1
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD09701872
• CID: 3159193
• PubChem ID: 25247898
• Update Time: 2025-10-28

6-Methyl1,2,4triazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• CCG-321682
• STK352316
• EN300-92656
• 1018144-12-1
• AKOS005168280
• TQB14412
• 6-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• MFCD09701872
• 6-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylicacid
• Z1198221277
• G45722
• CS-0264364
• 6-Methyl1,2,4triazolo1,5-apyrimidine-2-carboxylic Acid

• MDL： MFCD09701872
• Inchi： 1S/C7H6N4O2/c1-4-2-8-7-9-5(6(12)13)10-11(7)3-4/h2-3H,1H3,(H,12,13)
• InChI Key： JKMCNFGPCAFLOJ-UHFFFAOYSA-N
• SMILES： OC(C1N=C2N=CC(C)=CN2N=1)=O

Computed Properties

• Exact Mass: 178.04907545Da
• Monoisotopic Mass: 178.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.4Ų

Additional information on 6-Methyl1,2,4triazolo1,5-apyrimidine-2-carboxylic Acid

Introduction to 6-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 1018144-12-1)

6-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic Acid, identified by the chemical compound code CAS No. 1018144-12-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural framework and potential biological activities. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of a carboxylic acid functional group at the 2-position of the pyrimidine ring introduces additional reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 6-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic Acid consists of a fused system of a triazole ring and a pyrimidine ring, with a methyl substituent at the 6-position and a carboxylic acid group at the 2-position. This arrangement contributes to its distinct electronic and steric properties, which are critical in determining its interactions with biological targets. The heterocyclic core of this compound is particularly interesting because it mimics natural nucleobases, suggesting potential applications in modulating nucleic acid interactions.

In recent years, there has been growing interest in triazolopyrimidine derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The carboxylic acid moiety in 6-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic Acid provides a handle for further functionalization through esterification or amidation reactions, enabling the design of novel analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential as an anticancer agent. Preclinical studies have indicated that certain triazolopyrimidine derivatives can inhibit key enzymes involved in tumor proliferation and survival. The mechanism of action likely involves interference with DNA replication or transcription by binding to specific proteins. For instance, some derivatives have been shown to inhibit kinases that are overexpressed in cancer cells, leading to growth arrest or apoptosis.

Moreover, the biological activity of 6-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic Acid has been explored in the context of antimicrobial applications. Research suggests that this compound can exhibit inhibitory effects against various bacterial and fungal strains by disrupting essential cellular processes. The structure-activity relationship (SAR) studies have highlighted the importance of the carboxylic acid group in mediating these interactions. By modifying this moiety or introducing additional substituents, it may be possible to enhance the potency and selectivity of the compound against specific pathogens.

The synthesis of 6-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic Acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclocondensation reactions between hydrazines and α-haloketones or isocyanates followed by functional group transformations to introduce the carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In addition to its pharmaceutical applications, 6-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-carboxylic Acid has potential uses in agrochemicals and material science. Its ability to interact with biological systems makes it a candidate for developing novel pesticides or herbicides that target specific microbial pathogens without harming beneficial organisms. Furthermore, its unique structural features could inspire new materials with specialized properties.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, stability, and metabolic clearance rate are critical determinants of its bioavailability and efficacy. Computational modeling techniques have been employed to predict these properties before experimental validation is conducted.

Recent research has also focused on the role of 6-Methyl-1H-indazol-3(2H)-one derivatives, which share structural similarities with triazolopyrimidines. Studies have demonstrated that these compounds can modulate inflammatory pathways by inhibiting key enzymes like COX-2 or LOX enzymes. This suggests that related derivatives might exhibit similar anti-inflammatory effects.

The development of new drug candidates often involves optimizing existing scaffolds to improve their pharmacological profiles. By leveraging computational tools such as molecular docking and virtual screening, 6-Methyl-1H-indazol-3(2H)-one derivatives can be screened against large databases of biological targets to identify promising lead compounds for further development.

In conclusion, 6-Methyl-1H-indazol-3(2H)-one derivatives, including those derived from CAS No. 1018144-12-1, represent a valuable class of compounds with diverse applications in pharmaceuticals and beyond. Their unique structural features and demonstrated biological activities make them attractive candidates for further research and development into new therapeutic agents.